Cas no 4872-30-4 ([(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate)

[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate structure
4872-30-4 structure
Product Name:[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate
CAS No:4872-30-4
MF:C6H13O9P
MW:262.143893241882
CID:332973
Update Time:2023-08-03

[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

    • D-Glucose-1-C-t,6-(dihydrogen phosphate) (9CI)
    • D-Glucose-1-t, 6-(dihydrogen phosphate)
    • 6-O-Phosphono(1-~3~H)hexose
    • [(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate
    • Inchi: 1S/C6H13O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,8-11H,2H2,(H2,12,13,14)/t3-,4+,5+,6+/m0/s1/i1T
    • InChI Key: VFRROHXSMXFLSN-NXGYSIPVSA-N
    • SMILES: P(=O)(O)(O)OC[C@H]([C@H]([C@@H]([C@H](C([3H])=O)O)O)O)O

Computed Properties

  • Exact Mass: 260.03
  • Monoisotopic Mass: 260.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165

Experimental Properties

  • Density: 1.832
  • Boiling Point: 667.8°C at 760 mmHg
  • Flash Point: 357.7°C
  • Refractive Index: 1.586

[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate Related Literature

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